(E)-methyl 4,5-dimethyl-2-(2-(4-oxo-3-phenyl-2-(phenylimino)thiazolidin-5-yl)acetamido)thiophene-3-carboxylate

• IUPAC Name: methyl 4,5-dimethyl-2-[[2-(4-oxo-3-phenyl-2-phenylimino-1,3-thiazolidin-5-yl)acetyl]amino]thiophene-3-carboxylate
• InChI: InChI=1S/C25H23N3O4S2/c1-15-16(2)33-22(21(15)24(31)32-3)27-20(29)14-19-23(30)28(18-12-8-5-9-13-18)25(34-19)26-17-10-6-4-7-11-17/h4-13,19H,14H2,1-3H3,(H,27,29)
• InChI Key: VTYQTASPNXUJHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)OC)NC(=O)CC2C(=O)N(C(=NC3=CC=CC=C3)S2)C4=CC=CC=C4)C
• Molecular Formula: C25H23N3O4S2
• Molecular Weight: 493.6 g/mol

Description

(E)-methyl 4,5-dimethyl-2-(2-(4-oxo-3-phenyl-2-(phenylimino)thiazolidin-5-yl)acetamido)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C25H23N3O4S2 and its molecular weight is 493.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Research has shown that compounds with thiazolidinone cores, similar to the one in the specified compound, can be synthesized through various methods, involving key reactions such as cyclocondensation. For example, compounds with thiazolidin-4-one structures have been synthesized using reactions that involve dimethylacetylenedicarboxylate (DMAD) and various amides or thioureas, demonstrating the versatility of these reactions in producing complex thiazolidinone derivatives (Ali et al., 2012). These methods highlight the potential pathways for synthesizing the specified compound and provide a foundation for understanding its structural characteristics and reactivity.

Potential Applications in Biomedical Research

Thiazolidinone derivatives, which are structurally related to the specified compound, have been extensively studied for their biological activities. For instance, some thiazolidinone compounds have shown significant anti-inflammatory and analgesic activities, suggesting their potential as therapeutic agents (Abu‐Hashem et al., 2020). Furthermore, certain thiazolidinone derivatives have been identified as potent and selective inhibitors of aldose reductase, an enzyme implicated in diabetic complications, indicating their potential application in managing diabetes-related disorders (Ali et al., 2012).

Material Science and Chemical Sensors

The structural complexity and inherent properties of thiazolidinone derivatives make them suitable candidates for applications in material science, such as in the development of chemical sensors. The electronic and structural properties of these compounds can be tuned for specific interactions with analytes, enabling their use in detecting various chemical species with high sensitivity and selectivity.

References

• (Ali et al., 2012)
• (Abu‐Hashem et al., 2020)